[(2,4-Dimethylphenyl)methyl](pentyl)amine

• Molecular Formula: C14H23N
• Molecular Weight: 205.34 g/mol
• IUPAC Name: N-[(2,4-dimethylphenyl)methyl]pentan-1-amine
• InChI: InChI=1S/C14H23N/c1-4-5-6-9-15-11-14-8-7-12(2)10-13(14)3/h7-8,10,15H,4-6,9,11H2,1-3H3
• InChI Key: RNJZVPDWGXUFSR-UHFFFAOYSA-N
• Canonical SMILES: CCCCCNCC1=C(C=C(C=C1)C)C

Description

(2,4-Dimethylphenyl)methylamine is a secondary amine featuring a benzyl group substituted with methyl groups at the 2- and 4-positions of the aromatic ring, coupled with a linear pentyl chain. Its structure combines aromatic and aliphatic components, influencing its physicochemical properties, such as solubility, lipophilicity, and reactivity. The 2,4-dimethylphenyl group contributes electron-donating effects, while the pentyl chain introduces moderate steric hindrance and hydrophobic character .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2,4-Dimethylphenyl)methylamine typically involves the alkylation of 2,4-dimethylbenzyl chloride with pentylamine. The reaction is carried out in the presence of a base such as sodium hydroxide or potassium carbonate to neutralize the hydrochloric acid formed during the reaction. The reaction is usually conducted in an organic solvent like toluene or dichloromethane under reflux conditions to ensure complete conversion.

Industrial Production Methods

On an industrial scale, the production of (2,4-Dimethylphenyl)methylamine may involve continuous flow processes to enhance efficiency and yield. The use of automated reactors and optimized reaction conditions, such as temperature control and solvent recycling, can significantly improve the scalability of the synthesis.

Chemical Reactions Analysis

Types of Reactions

(2,4-Dimethylphenyl)methylamine can undergo various chemical reactions, including:

Oxidation: The amine group can be oxidized to form the corresponding imine or nitrile under specific conditions.

Reduction: The compound can be reduced to form secondary or tertiary amines.

Substitution: The benzyl position can undergo nucleophilic substitution reactions, leading to the formation of various derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.

Substitution: Nucleophiles like sodium azide (NaN3) or thiols (RSH) can be employed for substitution reactions.

Major Products Formed

Oxidation: Formation of imines or nitriles.

Reduction: Formation of secondary or tertiary amines.

Substitution: Formation of azides or thioethers.

Scientific Research Applications

(2,4-Dimethylphenyl)methylamine has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored as a potential pharmaceutical intermediate for the synthesis of drugs.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of (2,4-Dimethylphenyl)methylamine depends on its specific application. In biological systems, it may interact with cellular receptors or enzymes, leading to modulation of biochemical pathways. The exact molecular targets and pathways involved can vary based on the context of its use.

Comparison with Similar Compounds

Amitraz (N-methylbis(2,4-xylyliminomethyl)amine)

Structural Differences :

• Amitraz contains two 2,4-dimethylphenyl groups linked via imino-methylamine bridges, forming a triazapentadiene core .
• Key Properties: Higher molecular weight (293.42 g/mol) and lipophilicity (logP ~4.5) due to multiple aromatic rings. Acts as an insecticide/acaricide with endocrine-disrupting effects, attributed to its ability to inhibit monoamine oxidases and octopamine receptors .

Comparison :

• The target compound’s simpler structure (single 2,4-dimethylphenyl group and pentyl chain) likely reduces persistence and toxicity compared to Amitraz. However, its amine group may still exhibit moderate bioactivity.

Property	(2,4-Dimethylphenyl)methylamine	Amitraz
Molecular Weight	~245.4 g/mol (estimated)	293.42 g/mol
logP (lipophilicity)	~3.5–4.0 (estimated)	~4.5
Toxicity Profile	Likely lower	High (endocrine disruptor)
Primary Use	Research chemical	Insecticide/acaricide

N-(2,4-Dimethylphenyl)acetamide

Structural Differences :

• Replaces the pentylamine group with an acetamide (-NHCOCH3) .

Key Properties :

• Reduced basicity (amide pKa ~0–2) compared to the target compound (amine pKa ~9–10).
• Higher metabolic stability due to the amide bond’s resistance to hydrolysis.

Comparison :

Property	(2,4-Dimethylphenyl)methylamine	N-(2,4-Dimethylphenyl)acetamide
Functional Group	Secondary amine	Acetamide
Basicity (pKa)	~9–10	~0–2
Metabolic Stability	Moderate (prone to oxidation)	High

[(2,4-Dimethylphenyl)methyl][3-(1H-imidazol-1-yl)propyl]amine

Structural Differences :

• Substitutes the pentyl chain with a 3-(imidazolyl)propyl group .

Key Properties :

• Imidazole introduces hydrogen-bonding capacity, enhancing solubility in polar solvents.
• Potential for interaction with biological targets (e.g., histamine receptors).

Comparison :

• The pentyl chain in the target compound prioritizes lipophilicity, favoring membrane permeability, whereas the imidazolylpropyl derivative may exhibit higher aqueous solubility.

Property	(2,4-Dimethylphenyl)methylamine	Imidazolylpropyl Analog
logP	~3.5–4.0	~2.5–3.0
Solubility	Low in water	Moderate in water
Bioactivity Potential	Moderate	High (receptor targeting)

N-((2,4-Dimethylphenyl)(naphthalen-1-yl)methyl)propan-2-amine

Structural Differences :

• Incorporates a bulky naphthyl group alongside the 2,4-dimethylphenyl group .

Key Properties :

• Increased steric hindrance (A value for naphthyl ~2.5–3.0) compared to pentyl (A = 1.9) .
• Potential CNS activity due to aromatic bulk, as seen in pharmaceuticals like vortioxetine .

Comparison :

Property	(2,4-Dimethylphenyl)methylamine	Naphthyl Analog
Steric Hindrance (A)	1.9 (pentyl)	~2.5–3.0 (naphthyl)
Metabolic Stability	Moderate	High (bulk delays oxidation)

BIS-(3,4-DIMETHYL-PHENYL)-AMINE

Structural Differences :

• Features two 3,4-dimethylphenyl groups (positional isomers of the target compound’s 2,4-substituents) .

Key Properties :

• Electron-donating methyl groups at 3,4-positions alter electronic effects compared to 2,4-substitution.
• Higher melting point due to symmetrical substitution.

Comparison :

• The 2,4-dimethyl substitution in the target compound may enhance steric accessibility for reactions at the amine group.

Property	(2,4-Dimethylphenyl)methylamine	3,4-Dimethylphenyl Analog
Electronic Effects	Moderate electron donation	Stronger electron donation
Melting Point	Lower (estimated)	Higher

Biological Activity

(2,4-Dimethylphenyl)methylamine is a chemical compound that has garnered attention for its potential biological activities. This article reviews the biological properties, mechanisms of action, and relevant studies associated with this compound.

Chemical Structure

The compound is characterized by a dimethylphenyl group attached to a pentylamine moiety. Its structural formula can be represented as follows:

$$\text{C}_{13}\text{H}_{19}\text{N}$$

Biological Activity Overview

Research indicates that compounds with similar structural features often exhibit a range of biological activities, including:

• Antitumor Effects : Some derivatives have shown significant cytotoxicity against various cancer cell lines.
• Antimicrobial Properties : Compounds in this class may possess antibacterial and antifungal activities.
• Receptor Modulation : Potential interactions with neurotransmitter receptors and other biological targets.

Antitumor Activity

A study evaluated the cytotoxic effects of related compounds on human cancer cell lines. The findings indicated that certain derivatives exhibited potent antiproliferative activity, with IC50 values in the low micromolar range. For instance, a derivative similar to (2,4-Dimethylphenyl)methylamine showed an IC50 of 0.3 μM against acute lymphoblastic leukemia cells, suggesting strong antitumor potential .

Antimicrobial Activity

Research on phenyl imidazolidin-2-one derivatives revealed promising fungicidal activities against several pathogens such as Phytophthora capsici and Phytophthora infestans. The binding modes were studied using molecular docking techniques, which suggested that structural modifications could enhance their efficacy as fungicides .

Receptor Interaction Studies

Molecular docking studies indicated that compounds with a similar structure could act as agonists or antagonists for various receptors. This includes potential interactions with the PPARγ receptor, which is significant in metabolic regulation and could lead to applications in diabetes management .

Data Table: Summary of Biological Activities

Activity Type	Compound Structure	IC50 (μM)	Target/Cell Line
Antitumor	(2,4-Dimethylphenyl)methylamine derivative	0.3	Acute lymphoblastic leukemia (EU-1)
Antifungal	Related imidazolidin-2-one	Varies	Phytophthora species
PPARγ Agonist	Dihydropyrano[2,3-c]pyrazole	0.03	PPARγ receptor

The biological activity of (2,4-Dimethylphenyl)methylamine and its derivatives can be attributed to several mechanisms:

• Cell Cycle Inhibition : Compounds may induce cell cycle arrest in cancer cells, leading to apoptosis.
• Receptor Modulation : By interacting with specific receptors like PPARγ, these compounds can influence metabolic pathways.
• Reactive Oxygen Species (ROS) Generation : Some studies suggest that these compounds might induce oxidative stress in target cells, contributing to their cytotoxic effects.